Cas no 139477-20-6 (Carbonic acid, 1,1-dimethylethyl 4-(phenylmethyl)phenyl ester)

• Product Name: Carbonic acid, 1,1-dimethylethyl 4-(phenylmethyl)phenyl ester
• CAS No: 139477-20-6
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• CID: 1272521
• PubChem ID: 19782946
• Update Time: 2025-04-20

Carbonic acid, 1,1-dimethylethyl 4-(phenylmethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 1,1-dimethylethyl 4-(phenylmethyl)phenyl ester
• (4-benzylphenyl) tert-butyl carbonate
• 4-Benzylphenyl tert-butyl carbonate
• SCHEMBL8990079
• 139477-20-6
• DTXSID50599873

• Inchi： 1S/C18H20O3/c1-18(2,3)21-17(19)20-16-11-9-15(10-12-16)13-14-7-5-4-6-8-14/h4-12H,13H2,1-3H3
• InChI Key： QLQKUADFRHXZKI-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1C=CC(=CC=1)CC1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 284.1413
• Monoisotopic Mass: 284.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53